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Compound of Interest

Compound Name: A-446

Cat. No.: B12396017

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the chemical compound A-446. Adherence to these
procedural guidelines is essential for ensuring laboratory safety and proper chemical
management.

Chemical and Hazard Identification

The substance A-446 is a laboratory chemical with the molecular formula C20H20N60OS and a
molecular weight of 392.48.[1] It is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[1]

Identifier Value

Product Name A-446
Catalog No. DC72261
Molecular Formula C20H20N60S
Molecular Weight 392.48

Acute toxicity, Oral (Category 4); Acute aquatic
GHS Classification toxicity (Category 1); Chronic aquatic toxicity
(Category 1)[1]

H302: Harmful if swallowed. H410: Very toxic to
Hazard Statements

aquatic life with long lasting effects.[1]
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Personal Protective Equipment (PPE) and Exposure
Controls

To minimize exposure to A-446, a comprehensive PPE program should be implemented.[2]
Engineering controls, such as ensuring adequate ventilation and providing accessible safety
showers and eye wash stations, are fundamental.[1] All PPE should be of safe design,
maintained in a clean and reliable fashion, and fit comfortably to encourage use.[2][3]

Protection Type Recommended Equipment Details
) Safety goggles with side- Must be worn to protect from
Eye Protection )
shields splashes.[1]
Hand Protection Protective gloves To prevent skin contact.[1]
i ) ) To protect against skin
Skin and Body Impervious clothing

exposure.[1]

Use in areas with appropriate
Respiratory Suitable respirator exhaust ventilation to avoid

inhalation.[1]

Procedural Guidance for Handling and Storage

Safe Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Use only in areas with adequate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]
Storage:

o Keep the container tightly sealed in a cool, well-ventilated area.[1]
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e Protect from direct sunlight and sources of ignition.[1]

e Store at -20°C in powder form or -80°C when in solvent.[1]

Emergency and Disposal Protocols

First Aid Measures:

» Eye Contact: Immediately flush eyes with large amounts of water after removing any contact
lenses. Seek prompt medical attention.[1]

» Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and
shoes and consult a physician.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Call a physician for
guidance.[1]

Accidental Release Measures: In the event of a spill, use full personal protective equipment
and ensure adequate ventilation. Avoid breathing vapors, mist, dust, or gas.[1] Prevent the spill
from entering drains or water courses.[1] For cleanup, absorb solutions with a liquid-binding
material like diatomite. Decontaminate surfaces by scrubbing with alcohol and dispose of
contaminated material according to regulations.[1]

Disposal Plan: Dispose of the contents and container at an approved waste disposal plant.[1]
Avoid releasing the substance into the environment and collect any spillage.[1]

Visualized Workflows

The following diagrams illustrate the key procedural and logical relationships for safely handling
A-446.
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Caption: Experimental workflow for handling A-446.
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Caption: Relationship between hazards and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
A-446]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396017#personal-protective-equipment-for-
handling-a-446]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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